N-((5-((2-((3,4-dichlorophenyl)amino)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide

• IUPAC Name: N-[[5-[2-(3,4-dichloroanilino)-2-oxoethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]benzamide
• InChI: InChI=1S/C18H14Cl2N4O3S/c19-13-7-6-12(8-14(13)20)22-15(25)10-28-18-24-23-16(27-18)9-21-17(26)11-4-2-1-3-5-11/h1-8H,9-10H2,(H,21,26)(H,22,25)
• InChI Key: QBVYRWYJRLGPBP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NCC2=NN=C(O2)SCC(=O)NC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C18H14Cl2N4O3S
• Molecular Weight: 437.3 g/mol

Description

N-((5-((2-((3,4-dichlorophenyl)amino)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide is a useful research compound. Its molecular formula is C18H14Cl2N4O3S and its molecular weight is 437.3. The purity is usually 95%.
BenchChem offers high-quality N-((5-((2-((3,4-dichlorophenyl)amino)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((5-((2-((3,4-dichlorophenyl)amino)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

N−((5−((2−((3,4−dichlorophenyl)amino)−2−oxoethyl)thio)−1,3,4−oxadiazol−2−yl)methyl)benzamide N-((5-((2-((3,4-dichlorophenyl)amino)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide N−((5−((2−((3,4−dichlorophenyl)amino)−2−oxoethyl)thio)−1,3,4−oxadiazol−2−yl)methyl)benzamide

, also known as

N−[[5−[2−(3,4−dichloroanilino)−2−oxoethyl]sulfanyl−1,3,4−oxadiazol−2−yl]methyl]benzamide N-[[5-[2-(3,4-dichloroanilino)-2-oxoethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]benzamide N−[[5−[2−(3,4−dichloroanilino)−2−oxoethyl]sulfanyl−1,3,4−oxadiazol−2−yl]methyl]benzamide

, has several potential applications in scientific research due to its structural features and reactivity. Below is a comprehensive analysis focusing on unique applications:

Synthesis of Dichlorobenzamide Derivatives

This compound can be used as a precursor in the synthesis of various dichlorobenzamide derivatives. These derivatives are of interest due to their potential applications in materials science and pharmaceuticals. .

Crystallographic Studies

The dichlorobenzamide moiety within the compound is suitable for crystallographic studies to determine molecular and crystal structures. .

Biological Activity Exploration

Compounds with dichlorobenzamide structures have been explored for their biological activities, including antitumoral and anticonvulsive properties. .